Cas no 331770-21-9 (Aurora kinase inhibitor-2)

• Product Name: Aurora kinase inhibitor-2
• CAS No: 331770-21-9
• MF: C₂₃H₂₀N₄O₃
• MW: 400.429904937744
• CID: 851896
• PubChem ID: 6610278
• Update Time: 2025-06-30

Aurora kinase inhibitor-2 Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]-
• Aurora Kinase Inhibitor II
• Aurora Kinase Inhibitor II NEW
• N-[4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenyl]benzamide
• 4-(4'-Benzamidoanilino)-6,7-dimethoxyquinazoline
• AC1O7M16
• Anilinoquinazoline1
• CBiol_002061
• CHEMBL382590
• K00590a
• quinazoline deriv. 1
• SureCN1066538
• N-{4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenyl}benzamide
• GTPL5930
• 4-(4′-Benzamidoanilino)-6,7-dimethoxyquinazoline
• BDBM12403
• Bio1_000347
• HMS3229A17
• Bio1_001325
• Bio1_000836
• Q27074624
• N-[4-
• Aurora kinase inhibitor-2
• EX-A7555
• NCGC00487129-01
• N-[4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]-benzamide
• DTXSID00425012
• UNII-57YX8GY957
• SCHEMBL1066538
• CS-0045282
• G13829
• 331770-21-9
• AKOS040759631
• Benzamide, N-(4-((6,7-dimethoxy-4-quinazolinyl)amino)phenyl)-
• DB-101606
• J-019067
• N-(4-((6,7-Dimethoxy-4-quinazolinyl)amino)phenyl)benzamide
• CCG-206735
• 57YX8GY957
• MS-26799
• N-(4-((6,7-Dimethoxyquinazolin-4-yl)amino)phenyl)benzamide
• Aurora Kinase Inhibitor 2
• SDCCGSBI-0086659.P003
• HY-112355

• Inchi： 1S/C23H20N4O3/c1-29-20-12-18-19(13-21(20)30-2)24-14-25-22(18)26-16-8-10-17(11-9-16)27-23(28)15-6-4-3-5-7-15/h3-14H,1-2H3,(H,27,28)(H,24,25,26)
• InChI Key： IMYVCWQAHSYYOO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=NC=N2)NC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 400.15354051g/mol
• Monoisotopic Mass: 400.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• XLogP3: 4.2

Additional information on Aurora kinase inhibitor-2

Recent Advances in Aurora Kinase Inhibitor-2 (331770-21-9): A Comprehensive Research Brief

Aurora kinases, a family of serine/threonine kinases, play a pivotal role in cell division and are often overexpressed in various cancers. Aurora Kinase Inhibitor-2 (AKI-2), with the chemical identifier 331770-21-9, has emerged as a promising therapeutic candidate targeting these kinases. Recent studies have focused on elucidating its mechanism of action, efficacy, and potential applications in oncology. This research brief synthesizes the latest findings on AKI-2, providing a detailed overview of its preclinical and clinical progress.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of AKI-2 to enhance its selectivity and potency. The study highlighted that modifications at the C-7 position of the compound significantly improved its binding affinity to Aurora kinase A, reducing off-target effects. Molecular dynamics simulations and X-ray crystallography were employed to validate these findings, offering insights into the compound's interaction with the kinase domain. These advancements underscore the potential of AKI-2 as a highly specific therapeutic agent.

Another pivotal study, featured in Cancer Research, explored the antitumor efficacy of AKI-2 in xenograft models of triple-negative breast cancer (TNBC). The results demonstrated a dose-dependent inhibition of tumor growth, with minimal toxicity to normal tissues. RNA sequencing analysis revealed that AKI-2 downregulated genes associated with cell cycle progression and upregulated apoptosis-related pathways. These findings suggest that AKI-2 could be a viable treatment option for TNBC, a subtype with limited therapeutic alternatives.

Recent clinical trials have also shed light on the pharmacokinetics and safety profile of AKI-2. A Phase I trial (NCT04892342) reported in Clinical Cancer Research evaluated the compound in patients with advanced solid tumors. The trial established a maximum tolerated dose (MTD) of 120 mg/m² and observed partial responses in 15% of participants. Common adverse events included grade 1-2 fatigue and nausea, indicating a manageable safety profile. These results pave the way for Phase II trials to assess efficacy in specific cancer types.

In addition to its standalone potential, AKI-2 has been investigated in combination therapies. A 2024 preprint on bioRxiv detailed synergistic effects when AKI-2 was co-administered with immune checkpoint inhibitors in murine models of melanoma. The combination therapy enhanced T-cell infiltration and prolonged survival, suggesting a role for AKI-2 in modulating the tumor microenvironment. This aligns with growing interest in kinase inhibitors as immunomodulatory agents.

Despite these promising developments, challenges remain. Resistance mechanisms, such as upregulation of efflux pumps and kinase mutations, have been reported in vitro. Ongoing research aims to address these limitations through structural analogs and combination regimens. Furthermore, the scalability of AKI-2 synthesis and its long-term toxicity profile warrant further investigation.

In conclusion, Aurora Kinase Inhibitor-2 (331770-21-9) represents a significant advancement in targeted cancer therapy. Its refined selectivity, robust preclinical efficacy, and encouraging early clinical data position it as a compelling candidate for further development. Future research should focus on overcoming resistance, optimizing combination strategies, and expanding its application to additional cancer types. The continued exploration of AKI-2 underscores its potential to address unmet needs in oncology.